N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide

• IUPAC Name: N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-pyridin-2-ylpropanamide
• InChI: InChI=1S/C22H21ClN2O2/c1-22(2,27-19-13-11-18(23)12-14-19)21(26)25(20-10-6-7-15-24-20)16-17-8-4-3-5-9-17/h3-15H,16H2,1-2H3
• InChI Key: RYCYWWQWQRBVKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N(CC1=CC=CC=C1)C2=CC=CC=N2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C22H21ClN2O2
• Molecular Weight: 380.9 g/mol

Description

N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide, also known as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer growth. N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has been shown to have a number of biochemical and physiological effects. In animal studies, N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide in lab experiments is its low toxicity profile, which makes it a safer alternative to traditional chemical compounds. However, one limitation is that N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide is relatively expensive to synthesize, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide. One area of interest is the development of N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide-based therapies for the treatment of chronic pain and inflammatory diseases. Another area of interest is the development of N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide-based herbicides and fungicides for use in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide and its potential applications in other fields, such as materials science and environmental remediation.
In conclusion, N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide is a promising chemical compound with potential applications in medicine and agriculture. Its low toxicity profile, anti-inflammatory and anticancer properties, and effectiveness as a herbicide and fungicide make it a promising candidate for further research and development.

Scientific Research Applications

N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has been studied extensively for its potential applications in medicine and agriculture. In medicine, N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has also been shown to have anticancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo.
In agriculture, N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide has been studied for its potential use as a herbicide and fungicide. Studies have shown that N-benzyl-2-(4-chlorophenoxy)-2-methyl-N-2-pyridinylpropanamide is effective in controlling the growth of weeds and fungi, making it a promising alternative to traditional chemical pesticides.